(1R,2R)-N,N'-Dimethyl-N,N'-bis(3,3-dimethylbutyl)cyclohexane-1,2-diamine
Overview
Description
“(1R,2R)-(-)-1,2-Diaminocyclohexane” is a compound that has a linear formula of C6H10(NH2)2. It has a molecular weight of 114.19 . Another similar compound is “trans-N,N -Dimethylcyclohexane-1,2-diamine” with a linear formula of C8H18N2 and a molecular weight of 142.24 .
Molecular Structure Analysis
The compound “1,2-dimethylcyclohexane” has two chirality centers. The cis-diastereomer has a plane of symmetry bisecting the ring bond between the two methyl groups and therefore is a meso compound. It is not chiral and does not rotate plane-polarized light. The trans-diastereomer exists as a pair of enantiomers .
Chemical Reactions Analysis
“trans-N,N -Dimethylcyclohexane-1,2-diamine” is a ligand used to promote N -alkenylation and N -alkylation reactions of amides .
Physical And Chemical Properties Analysis
“trans-N,N -Dimethylcyclohexane-1,2-diamine” has a refractive index n20/D of 1.472 (lit.), a boiling point of 78-80 °C/18 mmHg (lit.), and a density of 0.902 g/mL at 25 °C (lit.) .
Scientific Research Applications
Synthesis of Chiral Catalysts
This compound is used in the synthesis of chiral catalysts due to its enantiomerically pure diamine structure. Chiral catalysts are crucial for producing enantioselective reactions, which are essential in creating pharmaceuticals that require specific stereochemistry for efficacy .
Pharmaceutical Intermediates
The (1R,2R) configuration of this diamine makes it a valuable intermediate in the synthesis of various pharmaceuticals. Its ability to introduce chirality into molecules is particularly beneficial for drugs that target specific enantiomers for biological activity .
Material Science
In material science, this diamine can be used to synthesize polymers with specific chiral properties. These polymers can have applications ranging from advanced composite materials to biodegradable plastics .
Asymmetric Synthesis
The compound serves as a ligand in asymmetric synthesis, facilitating reactions that produce one enantiomer preferentially over the other. This is vital for the production of single-enantiomer drugs and other substances where stereochemistry impacts function .
Analytical Chemistry
In analytical chemistry, derivatives of this diamine can be used as chiral resolving agents. They help in separating racemic mixtures into their respective enantiomers, which is crucial for the quality control of pharmaceuticals .
C-N Coupling Reactions
It acts as a ligand in copper-catalyzed C-N coupling reactions. This is important for the synthesis of complex organic molecules, including N-aryl amines and pyridones, which are common structures in medicinal chemistry .
Organic Light-Emitting Diodes (OLEDs)
The compound’s ability to form stable complexes with metals can be exploited in the development of OLEDs. These complexes can emit light with high efficiency, which is valuable for display and lighting technologies .
Environmental Remediation
Lastly, this diamine can be used in environmental remediation processes. Its chelating properties allow it to bind heavy metals, which can then be removed from contaminated sites or wastewater streams .
Safety and Hazards
properties
IUPAC Name |
(1R,2R)-1-N,2-N-bis(3,3-dimethylbutyl)-1-N,2-N-dimethylcyclohexane-1,2-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H42N2/c1-19(2,3)13-15-21(7)17-11-9-10-12-18(17)22(8)16-14-20(4,5)6/h17-18H,9-16H2,1-8H3/t17-,18-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VGCWVKVNKNXOGZ-QZTJIDSGSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CCN(C)C1CCCCC1N(C)CCC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)CCN(C)[C@@H]1CCCC[C@H]1N(C)CCC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H42N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40659819 |
Source
|
| Record name | (1R,2R)-N~1~,N~2~-Bis(3,3-dimethylbutyl)-N~1~,N~2~-dimethylcyclohexane-1,2-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40659819 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
310.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
644958-86-1 |
Source
|
| Record name | (1R,2R)-N~1~,N~2~-Bis(3,3-dimethylbutyl)-N~1~,N~2~-dimethylcyclohexane-1,2-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40659819 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (1R,2R)-N,N'-Dimethyl-N,N'-bis(3,3-dimethylbutyl)cyclohexane-1,2-diamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[4-(3-Trifluoromethylphenoxy)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one](/img/structure/B1417827.png)
![4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine hydrochloride](/img/structure/B1417828.png)
![7-Methyl-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidine-6-carboxylic acid](/img/structure/B1417829.png)
![4-[(6-Chloro-2-pyrazinyl)carbonyl]morpholine](/img/structure/B1417836.png)
![2-{4-[(r)-(4-Chlorophenyl)(phenyl)methyl]piperazin-1-yl}ethanol](/img/structure/B1417840.png)
![1-[(2-Chloro-6-fluorophenyl)methyl]piperidin-4-one](/img/structure/B1417841.png)